Cas no 2375273-26-8 (Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1))

• Product Name: Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1)
• CAS No: 2375273-26-8
• MF: C₉H₁₉ClN₂OS
• MW: 238.777960062027
• CID: 6080624
• PubChem ID: 145874555
• Update Time: 2025-07-22

Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylpiperazin-1-yl)-2-methylsulfanylethanone;hydrochloride
• 1-(4-ethylpiperazin-1-yl)-2-(methylsulfanyl)ethan-1-one hydrochloride
• 2375273-26-8
• EN300-7443084
• Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1)

• Inchi： 1S/C9H18N2OS.ClH/c1-3-10-4-6-11(7-5-10)9(12)8-13-2;/h3-8H2,1-2H3;1H
• InChI Key： BIVVYGYBAXZSKZ-UHFFFAOYSA-N
• SMILES： Cl.S(C)CC(N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 238.0906621g/mol
• Monoisotopic Mass: 238.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8Ų

Additional information on Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1)

Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) (CAS No. 2375273-26-8): A Comprehensive Overview

Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1), identified by its CAS number 2375273-26-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The structural features of this molecule, particularly the presence of a piperazine ring substituted with an ethyl group at the 4-position and a methylthio group at the 2-position, contribute to its unique pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This solubility advantage is crucial for formulating drug candidates that require precise dosing and controlled release profiles. In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating neurological disorders, infectious diseases, and other metabolic conditions.

One of the most compelling aspects of Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) is its ability to interact with multiple biological targets. The piperazine moiety is known to modulate the activity of various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are particularly relevant in the context of central nervous system (CNS) disorders such as depression, anxiety, and schizophrenia. The ethyl and methylthio substituents further enhance the compound's binding affinity and selectivity, making it a promising candidate for drug development.

Recent studies have highlighted the therapeutic potential of this compound in treating neurological disorders. For instance, research has demonstrated that Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) can modulate the activity of serotonin 5-HT2A receptors, which are implicated in the pathophysiology of CNS disorders. By binding to these receptors, the compound may help alleviate symptoms associated with conditions such as depression and anxiety. Additionally, its interaction with dopamine receptors suggests potential applications in managing motor disorders like Parkinson's disease.

The synthesis of Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of ethyl piperazine with dimethyl disulfide followed by reaction with acetyl chloride to form the ketone intermediate. This intermediate is then treated with hydrochloric acid to yield the final salt form. The synthesis process must be carefully monitored to avoid side reactions that could compromise the integrity of the product.

In terms of pharmacokinetic properties, Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies have shown that this compound has a reasonable bioavailability when administered orally and distributes widely throughout various tissues. Its metabolism primarily involves oxidative processes mediated by cytochrome P450 enzymes, which are responsible for converting it into inactive metabolites. The excretion half-life of this compound is relatively short, indicating that it can be rapidly cleared from the body.

The safety profile of Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) has been evaluated through preclinical studies conducted in vitro and in vivo. These studies have revealed that the compound is generally well-tolerated at therapeutic doses but may cause some side effects at higher concentrations. Common side effects include nausea, dizziness, and headache. However, these effects are typically mild and transient, suggesting that proper dosing strategies can minimize their occurrence.

One of the most exciting areas of research involving Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1) is its potential application in treating infectious diseases. Recent studies have shown that piperazine derivatives can exhibit antiviral and antibacterial properties by interfering with essential cellular processes in pathogens. For example, research has demonstrated that this compound can inhibit the replication of certain viruses by disrupting their protein synthesis mechanisms. Similarly, it may exert antibacterial effects by targeting bacterial cell wall synthesis or other critical metabolic pathways.

The development of novel antiviral drugs has become increasingly important in light of emerging infectious diseases such as COVID-19. Ethanone, 1-(4-ethyl-1-piperazinyl)-2-(methylthio)-, hydrochloride (1:1), with its unique structural features and biological activities, could serve as a valuable scaffold for designing new antiviral agents. By modifying its chemical structure or exploring different synthetic pathways, researchers may be able to develop more potent and selective antiviral drugs that can combat a wide range of viral infections.

In conclusion, Ethanone, erticalized pharma... -->